molecular formula C13H6F2N2O2 B8811292 6-(2,4-Difluorophenoxy)-2-formylnicotinonitrile

6-(2,4-Difluorophenoxy)-2-formylnicotinonitrile

Cat. No.: B8811292
M. Wt: 260.19 g/mol
InChI Key: QWYJZLBDNZUWEL-UHFFFAOYSA-N
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Description

6-(2,4-Difluorophenoxy)-2-formylnicotinonitrile is a useful research compound. Its molecular formula is C13H6F2N2O2 and its molecular weight is 260.19 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H6F2N2O2

Molecular Weight

260.19 g/mol

IUPAC Name

6-(2,4-difluorophenoxy)-2-formylpyridine-3-carbonitrile

InChI

InChI=1S/C13H6F2N2O2/c14-9-2-3-12(10(15)5-9)19-13-4-1-8(6-16)11(7-18)17-13/h1-5,7H

InChI Key

QWYJZLBDNZUWEL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)F)OC2=NC(=C(C=C2)C#N)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

At RT, to the product of step 2 above in THF (70.00 mL) and water (70.00 mL) was added sodium periodate (8.9 g, 42 mmol) in one portion and the reaction mixture was allowed to stir at RT for 2 h, resulting in the formation of a yellow suspension. The suspension was passed through a flitted funnel, washing with THF (2×10 mL). The filtrate was concentrated under reduced pressure and the remaining mixture was extracted with DCM (2×30 mL). The organic layers were combined, dried over MgSO4, filtered and concentrated. Purification on the ISCO (40 g column, 20-60% EtOAc in hexanes) afforded 6-(2,4-difluorophenoxy)-2-formylnicotinonitrile as a light yellow crystalline solid. MS (ESI, pos.ion) m/z: M+1=261.0
Quantity
0 (± 1) mol
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reactant
Reaction Step One
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Quantity
70 mL
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reactant
Reaction Step One
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8.9 g
Type
reactant
Reaction Step One
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Quantity
70 mL
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solvent
Reaction Step One

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